Cas no 2803863-33-2 (1H-Benzimidazole-1-propanamine, 2-methyl-, hydrochloride (1:2))

• Product Name: 1H-Benzimidazole-1-propanamine, 2-methyl-, hydrochloride (1:2)
• CAS No: 2803863-33-2
• MF: C₁₁H₁₇Cl₂N₃
• MW: 262.178780317307
• CID: 6528017
• Update Time: 2025-08-05

1H-Benzimidazole-1-propanamine, 2-methyl-, hydrochloride (1:2) Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-1-propanamine, 2-methyl-, hydrochloride (1:2)

• Inchi： 1S/C11H15N3.2ClH/c1-9-13-10-5-2-3-6-11(10)14(9)8-4-7-12;;/h2-3,5-6H,4,7-8,12H2,1H3;2*1H
• InChI Key： ZMQVYQQQCCNQNL-UHFFFAOYSA-N
• SMILES： C1(C)N(CCCN)C2=CC=CC=C2N=1.[H]Cl.[H]Cl

Additional information on 1H-Benzimidazole-1-propanamine, 2-methyl-, hydrochloride (1:2)

1H-Benzimidazole-1-propanamine, 2-methyl-, hydrochloride (1:2)

The compound 1H-Benzimidazole-1-propanamine, 2-methyl-, hydrochloride (1:2), with CAS No. 2803863-33-2, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of benzimidazoles, which are well-known for their diverse biological activities and applications in drug design. The benzimidazole core of this molecule provides a rigid and aromatic structure, which is often exploited in the development of bioactive compounds.

Recent studies have highlighted the potential of 1H-Benzimidazole-1-propanamine, 2-methyl-, hydrochloride (1:2) as a promising candidate in the development of novel therapeutic agents. Researchers have focused on its ability to modulate key cellular pathways, particularly those involved in inflammation and oxidative stress. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.

In addition to its pharmacological applications, 1H-Benzimidazole-1-propanamine, 2-methyl-, hydrochloride (1:2) has also been explored for its potential in materials science. The molecule's ability to form stable complexes with metal ions has led to its use in the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials have applications in gas storage, catalysis, and sensing technologies.

The synthesis of 1H-Benzimidazole-1-propanamine, 2-methyl-, hydrochloride (1:2) involves a multi-step process that typically begins with the preparation of the benzimidazole scaffold. Recent advancements in synthetic methodology have enabled chemists to achieve higher yields and better purity levels. For example, a paper in *Organic Process Research & Development* described a scalable route using microwave-assisted synthesis, which significantly reduced reaction times while maintaining product quality.

From an environmental perspective, the ecological impact of CAS No. 2803863-33-2 has been a topic of interest. Studies have shown that this compound exhibits low toxicity to aquatic organisms under standard test conditions. However, further research is needed to assess its long-term effects on ecosystems and biodegradation pathways.

In conclusion, 1H-Benzimidazole-1-propanamine, 2-methyl-, hydrochloride (1:2) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical properties and promising biological activities make it a valuable tool for researchers in academia and industry alike. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in the development of innovative solutions across various fields.